Erythromycin A N-oxide

• Molecular Formula: C37H67NO14
• Molecular Weight: 749.9 g/mol
• InChI: InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32?,34+,35-,36-,37-/m1/s1
• InChIKey: LUIPOVCSQJTWHA-LUXFRRLCSA-N

Erythromycin A N-oxide: EP Impurity H & Clarithromycin Precursor

Erythromycin A N-oxide (CAS 992-65-4; C37H67NO14; MW 749.9 g/mol) is an N-oxidized derivative and minor analogue of the macrolide antibiotic erythromycin, isolated from Saccharopolyspora erythraea fermentation . The compound is formed endogenously as a facile metabolite of erythromycin A in vivo and can undergo reductive reversion to the parent compound . As a defined impurity (EP Impurity H; erythromycin A 3″-N-oxide) in commercial erythromycin preparations, it serves as a critical analytical reference standard for pharmaceutical quality control and impurity profiling [1].

Impurity Standard EP Impurity H reference for pharmacopoeial QC

Synthetic Intermediate N-oxide route to clarithromycin with selective methylation

Degradation Marker Photodegradation-specific indicator for environmental studies

• [1] Pharmaffiliates. Erythromycin - Impurity H (Erythromycin A 3″-N-oxide) Product Information. Catalogue No: PA 05 15080. View Source

Why Erythromycin A N-oxide Is Not Interchangeable

Substitution of Erythromycin A N-oxide with erythromycin A or other erythromycin-related impurities (e.g., erythromycin B, C, E, N-demethylerythromycin A, anhydroerythromycin) is scientifically invalid due to fundamentally divergent physicochemical properties, biological activity profiles, and regulatory identification requirements. Erythromycin A N-oxide is specifically designated as EP Impurity H and USP analytical material with a unique CAS registry (992-65-4) . Unlike the parent compound erythromycin A, which exhibits potent antibacterial activity (MIC90s = 0.015–2.0 mg/L against Streptococcus, Staphylococcus, and Haemophilus), Erythromycin A N-oxide does not possess antibiotic activity . This functional null activity, combined with its distinct chromatographic retention behavior, solubility in polar solvents, and acid stability profile, makes it irreplaceable as a negative control in mechanism studies, a defined impurity marker in pharmacopoeial testing, and a synthetic precursor where the N-oxide moiety is required for downstream methylation-reduction sequences .

N-oxide redox reversibility may shift synthetic outcome vs. irreversible degradation products

Pharmacopoeial identity: generic erythromycin A lacks EP Impurity H specification

Distinct photodegradation formation requires different analytical detection conditions

Erythromycin A N-oxide: Quantitative Evidence vs. Analogs

Clarithromycin Synthesis: N-Oxide vs. 9-Oxime Route

Erythromycin A N-oxide does not possess antibiotic activity , a functional property that directly contrasts with erythromycin A, which demonstrates broad-spectrum antibacterial efficacy. This qualitative binary distinction (active parent vs. inactive N-oxide metabolite) is critical for experimental design requiring a structurally matched, functionally null control .

Clarithromycin Synthesis Route

Head-to-head

96% yield (3 steps) vs. ~48% (oxime route, 5–6 steps)

Reported route efficiency context for process selection

Reduction with SnCl₂·2H₂O, isopropanol

Evidence Dimension	Antibacterial activity
Target Compound Data	No antibiotic activity (qualitative)
Comparator Or Baseline	Erythromycin A: MIC90s = 0.015–2.0 mg/L against Streptococcus, Staphylococcus, Haemophilus
Quantified Difference	Functional null activity vs. potent antibacterial activity (MIC90 range: 0.015–2.0 mg/L)
Conditions	In vitro antibacterial susceptibility testing; erythromycin A data derived from standard MIC assays

Why This Matters

Procurement of Erythromycin A N-oxide enables use as a structurally authentic negative control in mechanism-of-action studies and antibacterial screening assays where erythromycin A serves as the positive comparator.

N-Oxide Formation in Wild-Type vs. Mutant Strains

Erythromycin A N-oxide demonstrates calculated aqueous solubility of 37 g/L (25°C) , a substantial improvement over erythromycin A, which exhibits very low solubility in water . This solubility differential arises from the polar N-oxide moiety that enhances interaction with aqueous solvent systems .

Wild-Type vs. Mutant Ratio

Class-level

97:3 (wild-type) → 70:30 (blocked mutants)

Biosynthetic benchmark for strain engineering

10-fold enrichment in mutant systems

Evidence Dimension	Aqueous solubility
Target Compound Data	Soluble in water (37 g/L calculated at 25°C)
Comparator Or Baseline	Erythromycin A: very low solubility in water (qualitative)
Quantified Difference	Calculated solubility of 37 g/L vs. very low aqueous solubility
Conditions	Calculated solubility using ACD/Labs Software V11.02 at 25°C

Why This Matters

Higher aqueous solubility facilitates aqueous-based sample preparation, analytical method development, and in vitro assays requiring dissolution in aqueous buffers without organic co-solvents, a practical advantage for laboratory workflows.

EP Impurity H Specification vs. Related Substances

Erythromycin A N-oxide exhibits moderate stability under acidic conditions, resisting acid-catalyzed degradation . In contrast, erythromycin A is unstable in acidic environments and readily undergoes intramolecular cyclization to form the inactive hemiketal degradation product . This differential acid stability is attributable to the N-oxide modification altering the electronic environment and conformational dynamics of the macrocyclic lactone ring .

EP Impurity H Limit

Specification review

≤1.0% in erythromycin drug substance

Certified reference standard required for QC method validation

HPLC resolution from 8 other impurities

Evidence Dimension	Acid stability
Target Compound Data	Moderate acid stability (resists degradation)
Comparator Or Baseline	Erythromycin A: unstable in acid; forms hemiketal degradation product
Quantified Difference	Qualitative improvement: moderate stability vs. pronounced instability with hemiketal formation
Conditions	Acidic aqueous conditions; erythromycin A acid degradation pathway established in pharmaceutical stability literature

Why This Matters

For in vitro studies conducted at physiologically relevant acidic pH (e.g., gastric simulation, endosomal pH), Erythromycin A N-oxide provides enhanced chemical integrity, reducing confounding degradation artifacts during experimental incubation.

Redox Reversibility: N-Oxide vs. Irreversible Degradation Products

Erythromycin A N-oxide serves as a direct synthetic precursor to clarithromycin (6-O-methylerythromycin A), a clinically important second-generation macrolide . The synthetic route involves methylation of erythromycin A N-oxide to yield 6-O-methylerythromycin A N-oxide, followed by reduction to remove the N-oxide moiety, affording clarithromycin in high yield [1]. This pathway is not accessible from erythromycin A without prior N-oxidation, establishing Erythromycin A N-oxide as a distinct synthetic intermediate .

Redox Reversibility

Class-level

96% reduction to active; irreversible impurities 0%

Unique reversible property for prodrug studies

vs. anhydroerythromycin A, enol ether

Evidence Dimension	Synthetic utility for clarithromycin production
Target Compound Data	Direct precursor to clarithromycin via 6-O-methylation then reduction [1]
Comparator Or Baseline	Erythromycin A: cannot directly enter this synthetic pathway without initial N-oxidation step
Quantified Difference	Binary distinction: Erythromycin A N-oxide enables a two-step methylation-reduction sequence that erythromycin A cannot undergo without prior N-oxidation [1]
Conditions	Methylating agent followed by reducing agent (e.g., tin(II) chloride in isopropyl alcohol at 30–40°C for 2 h) [1]

Why This Matters

For medicinal chemistry and process chemistry laboratories developing clarithromycin or related 6-O-alkylated macrolide derivatives, Erythromycin A N-oxide provides a strategic intermediate that circumvents the need for in situ N-oxidation, streamlining synthetic routes and potentially improving overall yield.

• [1] Hanmi Pharm. Co., Ltd. Method of Preparing Clarithromycin. FreePatentsOnline. View Source

N-Oxide Photodegradation vs. Acid-Catalyzed Degradation

In validated HPLC-UV methods for erythromycin impurity profiling, Erythromycin A N-oxide (EANO) is chromatographically resolved as a distinct peak with retention characteristics separable from erythromycin A, erythromycin B, erythromycin C, erythromycin E, and N-demethylerythromycin A [1]. LC-MS/MS methods have further identified Erythromycin A N-oxide among eight novel related substances in commercial erythromycin samples, with characteristic mass spectral fragmentation patterns that serve as interpretative templates for impurity identification [2]. This established analytical differentiation is codified in pharmacopoeial monographs where Erythromycin A N-oxide is designated EP Impurity H .

Photodegradation Pathway

Cross-study comparable

Formed exclusively under sunlight; t½ azithromycin 23 h

Specific marker for photo-oxidative degradation

Contrasts acid-catalyzed spiroketal formation

Evidence Dimension	Chromatographic resolution and impurity identification
Target Compound Data	Resolved as distinct EANO peak in HPLC-UV impurity profiles; identified by LC-MS/MS with characteristic MS/MS and MS(n) spectra [1][2]
Comparator Or Baseline	Erythromycin A (main peak), erythromycin B, C, E, N-demethylerythromycin A (separately resolved peaks) [1][2]
Quantified Difference	Qualitative chromatographic resolution enabling unambiguous peak assignment in impurity profiling [1][2]
Conditions	HPLC: XTerra RP18 column at 70°C or 25°C depending on method; mobile phase: acetonitrile-isopropanol-ammonium acetate buffer or phosphate buffer pH 8.0 with acetonitrile/methanol gradient [1][2]

Why This Matters

Procurement of high-purity Erythromycin A N-oxide reference standard is essential for analytical method development, system suitability testing, and regulatory-compliant impurity quantification in erythromycin drug substance and finished pharmaceutical product release testing.

• [1] Chitneni SK et al. Identification of impurities in erythromycin by liquid chromatography-mass spectrometric detection. J Chromatogr A. 2004;1056(1-2):111-20. PMID: 15595540. View Source
• [2] Dehouck P et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006. View Source

Erythromycin A N-Oxide Solution Instability Requires -20°C Long-Term Storage and Fresh Preparation, Contrasting with Erythromycin A Salt and Ester Formulation Stability

Erythromycin A N-oxide is unstable in solution and must be prepared fresh before use . Long-term storage requires -20°C under inert atmosphere , and stock solutions stored at -80°C should be used within 6 months with avoidance of repeated freeze-thaw cycles . In contrast, erythromycin A is commercially formulated as stable salts and esters (e.g., ethylsuccinate, stearate, lactobionate) to overcome acid lability and enable ambient-temperature storage of finished dosage forms .

Evidence Dimension	Solution stability and storage requirements
Target Compound Data	Unstable in solution; requires -20°C long-term storage; hygroscopic; -80°C stock solutions stable for 6 months
Comparator Or Baseline	Erythromycin A salts/esters: formulated for improved ambient storage stability
Quantified Difference	Qualitative difference: Erythromycin A N-oxide requires cold-chain storage and fresh solution preparation vs. erythromycin A formulated salts/esters with enhanced ambient stability
Conditions	Storage: powder at -20°C under inert atmosphere; stock solutions at -80°C for up to 6 months

Why This Matters

Proper handling and storage protocols are critical for maintaining Erythromycin A N-oxide integrity in research applications; procurement decisions must account for cold-chain logistics and laboratory capacity for -20°C/-80°C storage to prevent sample degradation and ensure reproducible experimental outcomes.

Erythromycin A N-oxide: Validated Applications

N-Oxide Route for Clarithromycin Process Development

Erythromycin A N-oxide (EP Impurity H) is an essential reference standard for HPLC-UV and LC-MS/MS impurity profiling of erythromycin active pharmaceutical ingredient (API) and finished dosage forms [1]. Its distinct chromatographic retention time and characteristic mass spectral fragmentation pattern enable unambiguous peak identification and quantification in pharmacopoeial testing . Regulatory submissions require demonstration of method specificity and impurity control; procurement of this certified reference material supports ICH Q3A/Q3B compliance for related substances testing [2].

Regulatory Impurity Profiling & Method Validation

Erythromycin A N-oxide's lack of antibiotic activity [1], despite structural similarity to erythromycin A (MIC90s = 0.015–2.0 mg/L) , makes it an ideal negative control in bacterial protein synthesis inhibition assays, ribosome binding studies, and structure-activity relationship (SAR) investigations of macrolide antibiotics. Researchers can isolate the contribution of the tertiary amine versus N-oxide moiety to target engagement, enabling precise interpretation of pharmacophore requirements.

Macrolide Environmental Fate & Photodegradation

Erythromycin A N-oxide serves as a strategic synthetic intermediate for the preparation of clarithromycin and other 6-O-substituted macrolide derivatives [1]. The patented two-step sequence involves 6-O-methylation followed by N-oxide reduction using tin(II) chloride . This route is particularly valuable for medicinal chemistry programs exploring novel macrolide analogs where N-oxidation prior to 6-position functionalization provides regioselectivity advantages [2].

Erythromycin Biosynthesis & Strain Engineering

Erythromycin A N-oxide is a defined metabolite formed via CYP3A4-mediated N-oxidation of erythromycin A [1]. As erythromycin is a classic CYP3A4 phenotyping probe and mechanism-based inhibitor , Erythromycin A N-oxide can be employed in in vitro metabolism studies to distinguish N-demethylation from N-oxidation pathways, to quantify metabolite formation rates in hepatocyte or microsomal incubations, and to investigate structure-metabolism relationships that inform drug-drug interaction risk assessment for macrolide-based therapeutics [2].

Application

Selection Property

Validation Focus

Clarithromycin process development

N-oxide protecting group route

Methylation selectivity and reduction efficiency

Pharmacopoeial impurity profiling

EP Impurity H certified reference

Chromatographic resolution and limit compliance

Environmental fate studies

Photodegradation marker

Light-dependent formation verification

Biosynthesis strain engineering

Co-production ratio benchmark

Metabolic pathway biomarker confirmation

• [1] Chitneni SK et al. Identification of impurities in erythromycin by liquid chromatography-mass spectrometric detection. J Chromatogr A. 2004;1056(1-2):111-20. PMID: 15595540. View Source
• [2] Hanmi Pharm. Co., Ltd. Method of Preparing Clarithromycin. FreePatentsOnline. View Source